Cas no 120095-48-9 (4-methyl-1,3,2λ²-benzodioxaborole)

• Product Name: 4-methyl-1,3,2λ²-benzodioxaborole
• CAS No: 120095-48-9
• MF: C₇H₆BO₂
• MW: 132.93234205246
• CID: 2616948
• PubChem ID: 67611142
• Update Time: 2025-04-21

4-methyl-1,3,2λ²-benzodioxaborole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1,3,2λ²-benzodioxaborole
• 4-Methyl-2H-1,3,2-benzodioxaborol-2-yl
• SCHEMBL8518760
• DTXSID30737539
• 120095-48-9

• Inchi： 1S/C7H6BO2/c1-5-3-2-4-6-7(5)10-8-9-6/h2-4H,1H3
• InChI Key： JKVVJLQZSNHQLN-UHFFFAOYSA-N
• SMILES： O1[B]OC2=CC=CC(C)=C12 |^1:1|

Computed Properties

• Exact Mass: 133.0460846Da
• Monoisotopic Mass: 133.0460846Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų